3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride

• IUPAC Name: 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C12H10ClNO3/c1-7-10(12(13)15)11(14-17-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3
• InChI Key: FABGSPUDPOKWCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(C=C2)OC)C(=O)Cl
• Molecular Formula: C12H10ClNO3
• DSSTOX Substance ID: DTXSID20381540
• Molecular Weight: 251.66 g/mol
• CAS RN: 465514-03-8

Description

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (RIMA) that is used in the treatment of depression and social anxiety disorder. It is a white to off-white crystalline powder that is soluble in water and organic solvents. Moclobemide is a relatively new drug that was first introduced in the 1990s, and it has gained popularity due to its favorable pharmacological profile.

Scientific Research Applications

Synthesis and Chemical Properties

Isoxazolone derivatives, including compounds structurally similar to 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, are noted for their significant biological and medicinal properties. They serve as intermediates for synthesizing numerous heterocycles and undergo several chemical transformations. A literature review emphasizes the synthesis of 4-arylmethylideneisoxazol-5(4H)-ones through a reaction involving aromatic aldehydes, ethyl acetoacetate, and hydroxylamine hydrochloride catalyzed by K2CO3, underlining the compound's role in facilitating the preparation of heterocycles via multi-component reactions (Laroum et al., 2019).

Environmental and Toxicological Studies

The environmental presence and toxicological impacts of related compounds, particularly those with estrogenic or proestrogenic activity, such as methoxychlor, have been extensively reviewed. Methoxychlor's metabolism to its active estrogenic form and its adverse effects on fertility and development underscore the environmental and health-related concerns associated with these chemical classes (Cummings, 1997).

Material Science and Engineering

Research on compounds related to 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride extends into material science, particularly in the development of polymeric materials and composites. For instance, studies on poly(vinyl chloride)/wood composites highlight the utilization of chemical modifications to enhance material properties, demonstrating the wide-ranging applications of chemical engineering and materials science research (Jiang & Kamdem, 2004).